Cas no 109-77-3 (Malononitrile)

Malononitrile is toxic like cyanide. The specific effect of cyanide is to inhibit cell respiration and cause tissue hypoxia. Rats injected subcutaneously with a nearly lethal dose of this product developed dyspnea, cyanosis and convulsions, and the excretion of thiocyanate in urine increased< Br>

Malononitrile structure

Product Name:Malononitrile

CAS No:109-77-3

Molecular Formula:C₃H₂N₂

Molecular Weight:66.06

MDL:MFCD00001883

CID:35577

PubChem ID:8010

Malononitrile Properties

Names and Identifiers

- Malononitrile
- Dicyanomethane
- Propanedinitrile
- MDN
- Malonitrile
- Malonodinitrile
- N-(4-Fluorobenzoyl)piperidine
- Cyanoacetonitrile
- Methylene Cyanide
- Methylene Dicyanide
- malonic
- CH2(CN)2
- usafkf-19
- usafa-4600
- dicyanmethane
- USAF KF-19
- USAF a-4600
- AKOS BBS-00004370
- METHYLENE CYANIDE
- MALONIC ACID DINITRIL
- MALONONITRILE 99%
- Malononitrile~99%
- Malononitrile(form1)
- A15111
- Z104474890
- AI3-24285
- 1,1-dicyanomethane
- BP-11270
- CHEBI:33186
- 109-77-3
- M0033
- Dwumetylosulfotlenku
- Nitrile kyseliny malonove
- NSC 3769
- NCGC00248329-01
- Malononitrile [UN2647] [Poison]
- J-521671
- UN 2647
- Propanedinitrite
- FT-0689819
- EN300-19714
- HSDB 2523
- Malononitril
- Malonsaeuredinitril
- MALONONITRILE [MI]
- MALONONITRILE [HSDB]
- MFCD00001883
- E78923
- EC 203-703-2
- DTXSID6021907
- Dwumetylosulfotlenku [Polish]
- CCRIS 4663
- WLN: NC1CN
- FT-0628131
- CHEMBL3187514
- EBL1KKS93J
- Q419572
- Malononitrile, >=99%
- Methane, dicyano-
- Malonic acid dinitrile
- Nitril kyseliny malonove
- RCRA waste no. U149
- NSC3769
- Nitrile kyseliny malonove [Czech]
- CAS-109-77-3
- NCGC00257529-01
- RCRA waste number U149
- UNII-EBL1KKS93J
- InChI=1/C3H2N2/c4-2-1-3-5/h1H
- NSC-3769
- AKOS000119843
- NS00004975
- Tox21_301196
- Malonic dinitrile
- UN2647
- BRN 0773697
- Methylenecyanide
- C3H2N2
- DTXCID701907
- AMY40191
- J-002327
- EINECS 203-703-2
- Nitril kyseliny malonove [Czech]
- GS-6711
- 4-02-00-01892 (Beilstein Handbook Reference)
- Methylenedinitrile
- Methylene dinitrile
- icycanomethane
- Methylene cyanide
- DIEYANOMETHANE
- Nitril Kyseliny Malonove (Czech)
- DWUMETYLOSULFOTLENKU (POLISH)
- METHANE, DICYANO
- NITRILE KYSELINY MALONOVE (CZECH)
- Dicyanmethane
- MALONICDINITRILE
- Malononitrile (nominals)
- MALONONITRILE
- USAF A-4600
- METHANE CYANINE
- STL168026
- DICYCANOMETHANE
- METHYLENE DICYANIDE
- MALONODINITRILE
- MALONITRILE
- +Expand
- MDL： MFCD00001883
- InChIKey： CUONGYYJJVDODC-UHFFFAOYSA-N
- Inchi： 1S/C3H2N2/c4-2-1-3-5/h1H2
- SMILES： C(C#N)C#N
- BRN： 773697

Computed Properties

Exact Mass: 66.02180
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 66.022
Heavy Atom Count: 5
Complexity: 82.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.6A^2

Experimental Properties

LogP: 0.42366
PSA: 47.58000
Merck: 5711
Refractive Index: 1.4150
Water Partition Coefficient: 13.3 g/100 mL (20 ºC)
Boiling Point: 220 °C(lit.)
Melting Point: 30-32 °C (lit.)
Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
FEMA: 3130
Solubility: 133g/l
Color/Form: Colorless to yellow crystals [1]
Solubility: Soluble in water \ ethanol \ benzene, slightly soluble in chloroform \ acetic acid [13]
Sensitiveness: Sensitive to heat, light and air
pka: 11(at 25℃)
Density: 1.049 g/mL at 25 °C(lit.)

Malononitrile Security Information

Symbol: GHS06 GHS09
RTECS：OO3150000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S23-S27-S45-S60-S61
Packing Group：II
Packing Group：II
Risk Phrases：R23/24/25; R50/53
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 2647 6.1/PG 2
Hazard Statement： H301,H311,H331,H410
Warning Statement： P261,P273,P280,P301+P310,P311,P501
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：II
Risk Phrases： 23/24/25-50/53
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 i.p. in mice: 12.9 mg/kg (Jones, Israel)
HazardClass：6.1
FLUKA BRAND F CODES：8

Malononitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Malononitrile Related Literature

1. Regiochemistry in alkylation, acylation and methoxycarbonylation of alkali salts from 2-substituted alkenylpropanedinitriles

Hege Karlsen,P?l H. Songe,Lise Kristin Sunsby,Lise Cathrine Hagen,Per Kolsaker,Christian R?mming J. Chem. Soc. Perkin Trans. 1 2001 497
2. Oxidative peptide bond formation of glycine–amino acid using 2-(aminomethyl)malononitrile as a glycine unit

Xiaoling Wang,Jing Li,Yujiro Hayashi Chem. Commun. 2021 57 4283
3. Impact of end groups on the performance of non-fullerene acceptors for organic solar cell applications

Suman,Surya Prakash Singh J. Mater. Chem. A 2019 7 22701
4. New routes to benzothiophenes, isothiazoles and 1,2,3-dithiazoles

Kumaraswamy Emayan,Russell F. English,Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1997 3345
5. Red and near infrared emission materials with AIE characteristics

Qiuli Zhao,Jing Zhi Sun J. Mater. Chem. C 2016 4 10588
6. Reactions of 1,2,3-dithiazoles with halogenated malononitriles

Irene C. Christoforou,Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 2002 1236
7. Chemistry of 4-dicyanomethylene-1,2,6-thiadiazines

Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 2000 1081
8. Chemistry of 4-chloro-5-cyano-1,2,3-dithiazolium chloride

Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1999 111
9. The analogy between CO and C(CN)2. Part 2.1 Structural properties of N,N-dialkylaminobenzamides and the analogously substituted 2-(phenylmethylene)propanedinitriles

Hege Karlsen,Per Kolsaker,Christian R?mming,Einar Uggerud J. Chem. Soc. Perkin Trans. 2 2002 404
10. Reaction of Herz salts with malononitrile: a general route to (6H-1,2,3-benzodithiazol-6-ylidene)malononitriles

Panayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 2002 315

Cas no 109-77-3 (Malononitrile)

Malononitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

Malononitrile Security Information

Malononitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Malononitrile Related Literature

Related Categories

109-77-3 (Malononitrile) Related Products